Cas no 959795-70-1 (4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]aniline)

• Product name: 4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]aniline
• CAS No: 959795-70-1
• MF: C₁₆H₂₆N₄
• MW: 274.4044
• MDL: MFCD22493476
• CID: 1040230

4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]aniline Chemical and Physical Properties

Names and Identifiers

• 4-(4-(4-Methylpiperazin-1-yl)piperidin-1-yl)aniline
• 4-[4-(4-methyl-1-piperazinyl)-1-piperidinyl]Benzenamine
• 4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]aniline
• 4-[4-(4-METHYL-PIPERAZIN-1-YL)-PIPERIDIN-1-YL]-PHENYLAMINE
• MSPNKVDLRJIFRZ-UHFFFAOYSA-N
• BCP18246
• 6715AC
• SC5110
• SB18264
• AX8236950
• 4-[4-(4-Methylpiperazine-1-yl)piperidino]aniline
• 4-[4

• MDL： MFCD22493476
• Inchi： 1S/C16H26N4/c1-18-10-12-20(13-11-18)16-6-8-19(9-7-16)15-4-2-14(17)3-5-15/h2-5,16H,6-13,17H2,1H3
• InChI Key： MSPNKVDLRJIFRZ-UHFFFAOYSA-N
• SMILES： N1(C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])N(C2C([H])=C([H])C(=C([H])C=2[H])N([H])[H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 285
• Topological Polar Surface Area: 35.7

Experimental Properties

• Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (150 g/l) (25 º C),

4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]aniline Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines